3-chloro-5-cyclopropoxybenzoic acid
Description
Mechanism of Action
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-5-cyclopropoxybenzoic acid involves the introduction of a chloro group and a cyclopropoxy group onto a benzoic acid molecule.", "Starting Materials": [ "Benzoic acid", "3-chloro-1-propanol", "Sodium hydroxide", "Hydrochloric acid", "Sodium chloride", "Water", "Ethyl acetate" ], "Reaction": [ "The first step involves the conversion of benzoic acid to its sodium salt by reacting it with sodium hydroxide in water.", "Next, 3-chloro-1-propanol is reacted with sodium hydroxide to form 3-chloro-1-propanol sodium salt.", "The two salts are then reacted together in the presence of hydrochloric acid to form 3-chloro-5-cyclopropoxybenzoic acid.", "The product is then extracted from the reaction mixture using ethyl acetate and purified by recrystallization from a suitable solvent." ] } | |
CAS RN |
1243473-10-0 |
Molecular Formula |
C10H9ClO3 |
Molecular Weight |
212.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
